Cas no 2649070-76-6 (1,2-Dichloro-3-(1-isocyanatocyclopropyl)benzene)

• Product Name: 1,2-Dichloro-3-(1-isocyanatocyclopropyl)benzene
• CAS No: 2649070-76-6
• MF: C₁₀H₇Cl₂NO
• MW: 228.074680566788
• CID: 5866367
• PubChem ID: 164643587
• Update Time: 2025-08-05

1,2-Dichloro-3-(1-isocyanatocyclopropyl)benzene Chemical and Physical Properties

Names and Identifiers

• EN300-1965141
• 2649070-76-6
• 1,2-dichloro-3-(1-isocyanatocyclopropyl)benzene
• 1,2-Dichloro-3-(1-isocyanatocyclopropyl)benzene

• Inchi： 1S/C10H7Cl2NO/c11-8-3-1-2-7(9(8)12)10(4-5-10)13-6-14/h1-3H,4-5H2
• InChI Key： UJRSVTZDPFXCOA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1(CC1)N=C=O)Cl

Computed Properties

• Exact Mass: 226.9904692g/mol
• Monoisotopic Mass: 226.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.4Ų

Additional information on 1,2-Dichloro-3-(1-isocyanatocyclopropyl)benzene

Introduction to 1,2-Dichloro-3-(1-isocyanatocyclopropyl)benzene (CAS No: 2649070-76-6)

1,2-Dichloro-3-(1-isocyanatocyclopropyl)benzene, identified by the CAS number 2649070-76-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of halogenated aromatic hydrocarbons, featuring both chloro and isocyanate functional groups. The unique structural arrangement of these substituents imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various industrial applications.

The molecular structure of 1,2-Dichloro-3-(1-isocyanatocyclopropyl)benzene consists of a benzene ring substituted with two chlorine atoms at the 1 and 2 positions, and an isocyanate group attached to the 3-position. The cyclopropyl moiety linked to the isocyanate group introduces additional steric and electronic effects, which can influence its reactivity and interactions with biological targets. This structural complexity makes it an intriguing subject for research in medicinal chemistry and polymer science.

In recent years, there has been growing interest in the development of novel compounds with isocyanate functionalities due to their utility in forming covalent bonds with various nucleophiles. The isocyanate group in 1,2-Dichloro-3-(1-isocyanatocyclopropyl)benzene can participate in reactions such as urethane formation, leading to the synthesis of polymers and polyurethanes with tailored properties. These materials have potential applications in coatings, adhesives, and elastomers.

From a pharmaceutical perspective, halogenated aromatic compounds are frequently explored for their bioactivity. The presence of chlorine atoms can enhance lipophilicity and metabolic stability, while the isocyanate group offers opportunities for further derivatization into bioactive molecules. Current research efforts are focused on leveraging the reactivity of 1,2-Dichloro-3-(1-isocyanatocyclopropyl)benzene to develop new therapeutic agents targeting various diseases.

One notable area of investigation involves the use of this compound in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By designing molecules that selectively interact with kinase active sites, researchers aim to develop treatments that modulate these pathways effectively. The structural features of 1,2-Dichloro-3-(1-isocyanatocyclopropyl)benzene make it a promising scaffold for such inhibitors.

Another emerging application lies in the field of materials science, where this compound is being explored for its potential as a monomer in polymer synthesis. The combination of chloro and isocyanate groups allows for versatile polymerization reactions, leading to materials with unique mechanical and thermal properties. These polymers could find use in advanced electronics, aerospace components, and biomedical devices.

The synthesis of 1,2-Dichloro-3-(1-isocyanatocyclopropyl)benzene involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include chlorination of precursors followed by introduction of the isocyanate group via cyclopropanation or other coupling strategies. Advances in catalytic methods have enabled more efficient and sustainable production processes for this compound.

Evaluation of the safety profile of 1,2-Dichloro-3-(1-isocyanatocyclopropyl)benzene is essential before its widespread use in industrial or pharmaceutical applications. Toxicological studies are conducted to assess its acute and chronic effects on human health and the environment. These studies help determine appropriate handling procedures and regulatory compliance requirements.

The environmental impact of this compound must also be considered. Proper disposal methods are necessary to prevent contamination of water sources or soil. Efforts are ongoing to develop greener synthetic routes that minimize waste generation and hazardous byproducts.

In conclusion,1,2-Dichloro-3-(1-isocyanatocyclopropyl)benzene (CAS No: 2649070-76-6) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features offer opportunities for innovation in drug discovery, materials science, and industrial chemistry. Continued research into its properties and potential uses will further enhance our understanding and utilization of this versatile molecule.